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Compound of Interest

Compound Name: JBSNF-000088

Cat. No.: B1672817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for in

vivo studies involving JBSNF-000088, a potent and orally active inhibitor of Nicotinamide N-

methyltransferase (NNMT). This document details the compound's mechanism of action,

summarizes key quantitative data, and provides a detailed methodology for a diet-induced

obesity (DIO) mouse model.

Mechanism of Action
JBSNF-000088 is an analog of nicotinamide that functions by inhibiting the enzymatic activity

of NNMT.[1][2] NNMT is a cytosolic enzyme that catalyzes the methylation of nicotinamide to 1-

methylnicotinamide (MNA), utilizing S-adenosyl-L-methionine (SAM) as a methyl donor.[3][4]

By inhibiting NNMT, JBSNF-000088 reduces the levels of MNA and modulates cellular

metabolism.[4][5] This inhibition leads to increased insulin sensitization, improved glucose

modulation, and a reduction in body weight in animal models of metabolic diseases.[1][5] The

effects of JBSNF-000088 are specific to NNMT, as they are not observed in NNMT knockout

mice.[3][4]

Signaling Pathway
The inhibition of NNMT by JBSNF-000088 initiates a cascade of metabolic changes. By

preventing the consumption of SAM and the production of MNA, JBSNF-000088 is thought to
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influence downstream pathways that are sensitive to the cellular SAM/SAH and NAD+/NADH

ratios. This includes pathways involved in energy metabolism and epigenetic regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1672817?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/jbsnf-000088.html
https://www.selleckchem.com/products/jbsnf-000088.html
https://www.medkoo.com/products/17993
https://pubmed.ncbi.nlm.nih.gov/29483571/
https://pubmed.ncbi.nlm.nih.gov/29483571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8337113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8337113/
https://www.benchchem.com/product/b1672817#jbsnf-000088-experimental-protocol-for-in-vivo-studies
https://www.benchchem.com/product/b1672817#jbsnf-000088-experimental-protocol-for-in-vivo-studies
https://www.benchchem.com/product/b1672817#jbsnf-000088-experimental-protocol-for-in-vivo-studies
https://www.benchchem.com/product/b1672817#jbsnf-000088-experimental-protocol-for-in-vivo-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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